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Compound of Interest

Compound Name: CLK8

Cat. No.: B2986779

For researchers and drug development professionals working with the potent and specific
CLOCK inhibitor, CLK8, a comprehensive understanding of safety protocols and handling
procedures is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the safe and effective use of
this compound in a laboratory setting.

Essential Safety Precautions

While specific toxicological properties of CLK8 have not been thoroughly investigated, it is
crucial to handle this compound with a high degree of caution, adhering to good industrial
hygiene and safety practices. The following personal protective equipment (PPE) and handling
procedures are mandatory to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE):
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PPE Category

Item

Specification

Eye/Face Protection

Safety Glasses with Side
Shields

Conforming to EN166 or

equivalent.

Face Shield

Use when there is a risk of

splashing.

Skin Protection

Protective Gloves

Nitrile rubber, minimum layer
thickness 0.11 mm. Change

gloves frequently.

Lab Coat

Fully buttoned, with tight-fitting

cuffs.

Respiratory Protection

Fume Hood

All handling of solid CLK8 and
its solutions should be
conducted in a certified

chemical fume hood.

Respirator

If the fume hood is not
available or in case of aerosol
generation, use a P95 (US) or
P1 (EU EN 143) particle
respirator. For higher
exposures, use a full-face
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator

cartridges.

Handling and Storage:

e Avoid Contact: Prevent contact with skin, eyes, and clothing.

¢ Avoid Dust and Aerosol Formation: Do not breathe dust or aerosols.

e Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.
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» Storage: Store in a tightly closed container in a dry and well-ventilated place.[1]
Recommended storage for stock solutions is at -80°C for up to 6 months or -20°C for up to 1
month.[1]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Operational and Disposal Plans

A clear plan for the use and subsequent disposal of CLKS8 is critical for maintaining a safe
laboratory environment.

Operational Workflow:
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Preparation

1. Don Appropriate PPE

\

2. Prepare Work Area in Fume Hood

\
3. Weigh Solid CLK8

\
4. Prepare Solvent (e.g., DMSO)

Solubi‘] 'ization

5. Dissolve CLKS8 in Solvent

\

6. Vortex/Sonicate to Ensure Complete Dissolution

\
7. Store Stock Solution at -20°C or -80°C

Experimentation
\

8. Prepare Working Dilutions

\

9. Perform Experiment

Waste Dispasal
\4 \4

10. Collect Contaminated Solid Waste 11. Collect Contaminated Liquid Waste

A \

12. Dispose of Waste According to Institutional Guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Navigating the Handling of CLK8: A Guide to Safety and
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2986779#personal-protective-equipment-for-
handling-clk8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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